(Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)butyramide

• IUPAC Name: N-(6-fluoro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)butanamide
• InChI: InChI=1S/C14H15FN2OS/c1-3-5-13(18)16-14-17(8-4-2)11-7-6-10(15)9-12(11)19-14/h4,6-7,9H,2-3,5,8H2,1H3
• InChI Key: RTUOGGWYJHGRTG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N=C1N(C2=C(S1)C=C(C=C2)F)CC=C
• Molecular Formula: C14H15FN2OS
• Molecular Weight: 278.35 g/mol

Description

(Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)butyramide, also known as AF-16, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. AF-16 belongs to the class of thiazole derivatives and has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Novel Fluoro Substituted Benzo[b]pyran Derivatives

Research on fluoro-substituted benzo[b]pyran derivatives, similar in structural motif to the compound , has shown potential anti-lung cancer activity. These compounds, through various synthetic pathways, have been tested against human cancer cell lines, demonstrating anticancer activity at low concentrations (Hammam et al., 2005).

Photophysical and Solvatochromic Studies

Another study focuses on the synthesis and investigation of photophysical properties of acetonitrile derivatives, related to the structural framework of benzo[d]thiazoles. These studies explore the absorption and emission properties in various solvents, providing insights into their potential applications in materials science (Patil et al., 2019).

Catalytic Activity of N-Heterocyclic Carbenes

N-heterocyclic carbene (NHC) nickel complexes, featuring allyl and other groups, demonstrate catalytic activity towards the dimerization and hydrosilylation of styrenes. These complexes suggest potential applications in catalysis, highlighting the utility of allyl and fluorobenzo groups in complex molecular structures (Junquera et al., 2012).

Synthesis and Evaluation of Anticancer Agents

Further research into benzo[d]thiazole derivatives containing aminoguanidine units shows their synthesis and evaluation for cytotoxicity and apoptotic activity. Such studies contribute to the understanding of these compounds' potential as anticancer agents, emphasizing the importance of structural modifications for enhanced biological activity (Liu et al., 2019).